4-(azidomethyl)benzene-1,2-diamine dihydrochloride
Overview
Description
4-(Azidomethyl)benzene-1,2-diamine dihydrochloride (4-AMB-DHC) is a synthetic organic compound that is widely used in scientific research. It is a derivative of benzene, and is composed of a benzene ring with an azido group and two amine groups. 4-AMB-DHC is a versatile compound with a variety of applications in the lab, including synthesis, biochemical reactions, and physiological effects.
Scientific Research Applications
4-(azidomethyl)benzene-1,2-diamine dihydrochloride has a variety of applications in scientific research. It is used in the synthesis of various compounds, including amines, peptides, and heterocycles. 4-(azidomethyl)benzene-1,2-diamine dihydrochloride is also used as a catalyst for organic reactions, such as Diels-Alder reactions, and for the synthesis of polymers. In addition, 4-(azidomethyl)benzene-1,2-diamine dihydrochloride is used as a reagent in the study of enzyme-catalyzed reactions, and in the study of the structure and function of proteins.
Mechanism of Action
The mechanism of action of 4-(azidomethyl)benzene-1,2-diamine dihydrochloride is not completely understood. However, it is believed that the azido group of the compound reacts with the amine groups of proteins, resulting in the formation of covalent bonds. This reaction is believed to be responsible for the effects of 4-(azidomethyl)benzene-1,2-diamine dihydrochloride on biochemical and physiological processes.
Biochemical and Physiological Effects
4-(azidomethyl)benzene-1,2-diamine dihydrochloride has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, including proteases, phosphatases, and kinases. In addition, 4-(azidomethyl)benzene-1,2-diamine dihydrochloride has been found to inhibit the growth of cancer cells, and to reduce inflammation. It has also been found to have anti-fungal and anti-bacterial properties.
Advantages and Limitations for Lab Experiments
4-(azidomethyl)benzene-1,2-diamine dihydrochloride has several advantages for lab experiments. It is relatively inexpensive, and is easy to obtain. In addition, the reaction of 4-(azidomethyl)benzene-1,2-diamine dihydrochloride with proteins is rapid and efficient. However, there are also some limitations to using 4-(azidomethyl)benzene-1,2-diamine dihydrochloride in lab experiments. The compound is toxic, and should be handled with care. In addition, the reaction of 4-(azidomethyl)benzene-1,2-diamine dihydrochloride with proteins is not completely understood, and further research is needed to fully understand the mechanism of action.
Future Directions
There are several potential future directions for the use of 4-(azidomethyl)benzene-1,2-diamine dihydrochloride in scientific research. It could be used to study the structure and function of proteins in greater detail, and to develop new drugs and therapies. In addition, 4-(azidomethyl)benzene-1,2-diamine dihydrochloride could be used to develop new methods for synthesizing compounds, and to study the effects of the compound on various biochemical and physiological processes. Finally, 4-(azidomethyl)benzene-1,2-diamine dihydrochloride could be used to develop new methods for diagnosing and treating diseases, such as cancer and inflammation.
Synthesis Methods
4-(azidomethyl)benzene-1,2-diamine dihydrochloride is synthesized by treating 4-aminobenzene-1,2-diamine dihydrochloride (4-ABD-DHC) with sodium azide. This reaction can be done in a single step, using a molar ratio of 1:1 of 4-ABD-DHC and sodium azide. The reaction is performed at room temperature in an aqueous solution, and the resulting product is 4-(azidomethyl)benzene-1,2-diamine dihydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(azidomethyl)benzene-1,2-diamine dihydrochloride involves the reaction of 4-nitrobenzaldehyde with hydrazine hydrate to form 4-nitrobenzylhydrazine. This intermediate is then reduced to 4-(methylamino)benzaldehyde using sodium borohydride. The resulting aldehyde is then reacted with sodium azide to form the azide intermediate, which is subsequently reduced to the final product using hydrogen gas and palladium on carbon catalyst.", "Starting Materials": [ "4-nitrobenzaldehyde", "hydrazine hydrate", "sodium borohydride", "sodium azide", "hydrogen gas", "palladium on carbon catalyst" ], "Reaction": [ "Step 1: Reaction of 4-nitrobenzaldehyde with hydrazine hydrate to form 4-nitrobenzylhydrazine", "Step 2: Reduction of 4-nitrobenzylhydrazine to 4-(methylamino)benzaldehyde using sodium borohydride", "Step 3: Reaction of 4-(methylamino)benzaldehyde with sodium azide to form the azide intermediate", "Step 4: Reduction of the azide intermediate to the final product using hydrogen gas and palladium on carbon catalyst" ] } | |
CAS RN |
2751621-20-0 |
Molecular Formula |
C7H11Cl2N5 |
Molecular Weight |
236.1 |
Purity |
95 |
Origin of Product |
United States |
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